Cas no 149179-70-4 (1H-Benzimidazole,2-(5-methyl-1H-pyrazol-1-yl)-)

• Product Name: 1H-Benzimidazole,2-(5-methyl-1H-pyrazol-1-yl)-
• CAS No: 149179-70-4
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• CID: 105266
• PubChem ID: 14978160
• Update Time: 2025-04-18

1H-Benzimidazole,2-(5-methyl-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-(5-methyl-1H-pyrazol-1-yl)-
• 1H-Benzimidazole,2-(5-methyl-1H-pyrazol-1-yl)-(9CI)
• 149179-70-4
• AKOS006327937
• 2-(5-methylpyrazol-1-yl)-1H-benzimidazole
• 2-(5-methyl-1H-pyrazol-1-yl)-1H-benzo[d]imidazole

• Inchi： 1S/C11H10N4/c1-8-6-7-12-15(8)11-13-9-4-2-3-5-10(9)14-11/h2-7H,1H3,(H,13,14)
• InChI Key： HXBDPABIJBVXMF-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC=N1)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 198.090546336g/mol
• Monoisotopic Mass: 198.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų